Cas no 41613-22-3 (b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl)

b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl structure
41613-22-3 structure
Product Name:b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl
CAS No:41613-22-3
MF:C30H59NO7
MW:545.791970491409
CID:329266
PubChem ID:6443782
Update Time:2025-04-19

b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(2S,3R,4E)-2-(hexylamino)-3-hydroxy-4-octadecen-1-yl
    • (2R,3S,4S,5S,6R)-2-[(E,3R)-2-(hexylamino)-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • N-hexylglucosylsphingosine
    • beta-D-Glucopyranoside, 2-(hexylamino)-3-hydroxy-4-octadecenyl, (R-(R*,S*-(E)))-
    • 41613-22-3
    • N-Hexyl-O-glucosylsphingosine
    • Inchi: 1S/C30H59NO7/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-20-25(33)24(31-21-19-8-6-4-2)23-37-30-29(36)28(35)27(34)26(22-32)38-30/h18,20,24-36H,3-17,19,21-23H2,1-2H3/b20-18+/t24?,25-,26-,27-,28+,29+,30-/m1/s1
    • InChI Key: CWJSBRFSPKTGMD-BPLSCXTRSA-N
    • SMILES: O1[C@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC([C@@H](/C=C/CCCCCCCCCCCCC)O)NCCCCCC

Computed Properties

  • Exact Mass: 545.429153
  • Monoisotopic Mass: 545.429153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 24
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.08
  • Boiling Point: 703.7°Cat760mmHg
  • Flash Point: 379.4°C
  • Refractive Index: 1.521
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